Cas no 832690-24-1 (2-Butanol, 1-(4-methoxyphenoxy)-4-(phenylmethoxy)-, (2R)-)

• Product Name: 2-Butanol, 1-(4-methoxyphenoxy)-4-(phenylmethoxy)-, (2R)-
• CAS No: 832690-24-1
• MF: C₁₈H₂₂O₄
• MW: 302.364885807037
• CID: 675490
• PubChem ID: 71415928
• Update Time: 2025-04-19

2-Butanol, 1-(4-methoxyphenoxy)-4-(phenylmethoxy)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1-(4-methoxyphenoxy)-4-(phenylmethoxy)-, (2R)-
• (2R)-1-(4-methoxyphenoxy)-4-phenylmethoxybutan-2-ol
• 832690-24-1
• DTXSID80835332
• (2R)-4-(Benzyloxy)-1-(4-methoxyphenoxy)butan-2-ol

• Inchi： 1S/C18H22O4/c1-20-17-7-9-18(10-8-17)22-14-16(19)11-12-21-13-15-5-3-2-4-6-15/h2-10,16,19H,11-14H2,1H3/t16-/m1/s1
• InChI Key： KUWRZVGJVURPPD-MRXNPFEDSA-N
• SMILES： O(CC1C=CC=CC=1)CC[C@H](COC1C=CC(=CC=1)OC)O

Computed Properties

• Exact Mass: 302.15180918g/mol
• Monoisotopic Mass: 302.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.9Ų